Cas no 2229321-83-7 (tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate)
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate
- 2229321-83-7
- EN300-1898758
-
- Inchi: 1S/C12H22N2O4/c1-9-7-13(11(15)18-12(2,3)4)6-5-10(9)8-14(16)17/h9-10H,5-8H2,1-4H3
- InChI Key: MLJFHACOHRHQIU-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(C[N+](=O)[O-])C(C)C1)=O
Computed Properties
- Exact Mass: 258.15795719g/mol
- Monoisotopic Mass: 258.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 75.4Ų
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1898758-1g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 1g |
$1572.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-5g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 5g |
$4557.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-10g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 10g |
$6758.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-0.05g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 0.05g |
$1320.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-0.1g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 0.1g |
$1384.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-0.25g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 0.25g |
$1447.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-0.5g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 0.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-1.0g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 1g |
$1572.0 | 2023-05-23 | ||
| Enamine | EN300-1898758-2.5g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 2.5g |
$3080.0 | 2023-09-18 | ||
| Enamine | EN300-1898758-5.0g |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate |
2229321-83-7 | 5g |
$4557.0 | 2023-05-23 |
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate
Introduction to tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 2229321-83-7)
tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 2229321-83-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a nitromethyl moiety, and a piperidine ring. These structural elements contribute to its potential applications in the development of new therapeutic agents and as a valuable intermediate in organic synthesis.
The chemical structure of tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate can be represented as follows: C14H25N3O4. The tert-butyl group provides steric protection, enhancing the stability and solubility of the compound. The nitromethyl moiety introduces reactivity and can be used for further chemical modifications, making this compound a versatile building block in synthetic chemistry. The piperidine ring, a common motif in many bioactive molecules, contributes to the compound's potential biological activity.
In recent years, there has been increasing interest in the use of piperidine derivatives for the development of new drugs. Piperidine-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and cancer. The presence of the nitromethyl group in tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate adds an additional layer of complexity and reactivity, which can be harnessed for the design of more potent and selective drugs.
The synthesis of tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate has been reported in several studies. One common approach involves the reaction of tert-butyl piperidine carboxylate with nitromethane in the presence of a suitable catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in drug discovery and development.
In terms of biological activity, preliminary studies have shown that tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate exhibits promising properties as a potential therapeutic agent. For instance, it has been found to have moderate affinity for certain G protein-coupled receptors (GPCRs), which are important targets for many drugs. Additionally, the compound has demonstrated anti-inflammatory effects in vitro, suggesting its potential use in treating inflammatory diseases.
The safety profile of tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate is an important consideration for its development as a drug candidate. Preclinical studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further research is needed to fully evaluate its safety and efficacy in humans.
In conclusion, tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate (CAS No. 2229321-83-7) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for organic synthesis and a potential lead compound for drug discovery. Ongoing research continues to explore its biological activity and safety profile, paving the way for its potential use in treating various diseases.
2229321-83-7 (tert-butyl 3-methyl-4-(nitromethyl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)